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Compound of Interest

Compound Name: Bafilomycin D

Cat. No.: B10764937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bafilomycin D is a macrolide antibiotic derived from Streptomyces species. It is a potent and

specific inhibitor of vacuolar-type H+-ATPase (V-ATPase), a proton pump essential for the

acidification of intracellular organelles such as lysosomes and endosomes. This inhibitory

action makes Bafilomycin D a valuable tool in cell biology research, particularly for studying

autophagy, endocytosis, and apoptosis. Proper preparation of a stock solution is critical for

accurate and reproducible experimental results. This document provides detailed protocols for

the preparation, storage, and handling of Bafilomycin D stock solutions in dimethyl sulfoxide

(DMSO).

Quantitative Data Summary
For ease of use and accurate calculations in the laboratory, the key quantitative data for

Bafilomycin D are summarized in the table below.
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Parameter Value Reference(s)

Molecular Weight 604.81 g/mol [1][2][3]

Solubility in DMSO 50 mg/mL (82.67 mM) [1]

Recommended Stock Solution

Concentrations
1 mM, 5 mM, 10 mM [4]

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months
[1][4]

Inhibitory Concentration (IC50)

for V-ATPase
~2 nM (for N. crassa) [4]

Experimental Protocols
Materials

Bafilomycin D (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath/sonicator

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Bafilomycin D Stock
Solution
This protocol describes the preparation of a 10 mM stock solution. The volumes can be

adjusted proportionally for different desired concentrations or volumes.
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Pre-weighing Preparation: Allow the vial of Bafilomycin D to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Bafilomycin D powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 6.048 mg of Bafilomycin D.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the Bafilomycin D powder. For a 10 mM solution from 6.048 mg, add 1 mL of

DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

For complete dissolution, sonicate the solution in an ultrasonic bath for 5-10 minutes.[1]

Gentle warming to 37°C may also aid in solubilization.[4]

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][4] Protect from light.

Working Solution Preparation
To prepare a working solution, dilute the stock solution in the appropriate cell culture medium or

experimental buffer to the desired final concentration. It is recommended to keep the final

DMSO concentration in the culture medium below 0.1% to avoid solvent-induced cytotoxicity.

Visualizations
Experimental Workflow
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The following diagram illustrates the key steps for the preparation of a Bafilomycin D stock

solution.

Preparation

Dissolution

Storage

Equilibrate Bafilomycin D to Room Temperature

Weigh Bafilomycin D Powder

Add Anhydrous DMSO

Vortex Vigorously

Sonicate (5-10 min)

Visually Inspect for Clarity

Aliquot into Single-Use Volumes

Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for Bafilomycin D stock solution preparation.

Signaling Pathway of Bafilomycin D Action
Bafilomycin D exerts its biological effects primarily through the inhibition of V-ATPase. The

diagram below outlines this mechanism and its downstream consequences.
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Caption: Mechanism of action of Bafilomycin D.

Safety and Handling Precautions
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Bafilomycin D is a potent bioactive compound. Standard laboratory safety practices should be

followed. Use appropriate personal protective equipment, including a lab coat, gloves, and

safety glasses, when handling the compound and its solutions. Work in a well-ventilated area.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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